Cas no 5334-06-5 (1H-Isoindol-1-one,2,3-dihydro-2-(2-hydroxyethyl)-)

1H-Isoindol-1-one,2,3-dihydro-2-(2-hydroxyethyl)- structure
5334-06-5 structure
Product Name:1H-Isoindol-1-one,2,3-dihydro-2-(2-hydroxyethyl)-
CAS No:5334-06-5
MF:C10H11NO2
MW:177.199842691422
CID:385014
PubChem ID:220105
Update Time:2025-04-19

1H-Isoindol-1-one,2,3-dihydro-2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one,2,3-dihydro-2-(2-hydroxyethyl)-
    • NSC2381; 2-(2-hydroxy-ethyl)-isoindolin-1-one; CTK4J7659; 2-(2-hydroxyethyl)-2,3-dihydro-1h-isoindol-1-one; SureCN5637049; 2-(2-hydroxyethyl)-2,3-dihydro-3(2H)-isoindolinone; 2-(2-hydroxyethyl)isoindolin-1-one; 2-(2-hydroxyethyl)-1-isoindolinone; 2-(2-Hydroxy-aethyl)-isoindolin-1-on; AC1Q6K6K; AR-1C6794; 2-(2-hydroxyethyl)-2,3-dihydro-1H-benzo[c]pyrrol-1-on; AC1L586U;
    • 2,3-dihydro-2-(2-hydroxyethyl)-1H-Isoindol-1-one
    • DTXSID70277449
    • AKOS006289854
    • 2-(2-HYDROXYETHYL)ISOINDOLIN-1-ONE
    • 2-(2-hydroxyethyl)isoindolinone
    • 2-(2-hydroxyethyl)-3H-isoindol-1-one
    • SCHEMBL5637049
    • SCHEMBL9466888
    • NSC-2381
    • SCHEMBL9466804
    • 5334-06-5
    • NSC2381
    • KXEOGXOYZNOFIE-UHFFFAOYSA-N
    • Inchi: 1S/C10H11NO2/c12-6-5-11-7-8-3-1-2-4-9(8)10(11)13/h1-4,12H,5-7H2
    • InChI Key: KXEOGXOYZNOFIE-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CN1CCO

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.255
  • Boiling Point: 380.5°Cat760mmHg
  • Flash Point: 183.9°C
  • Refractive Index: 1.601
  • PSA: 40.54
  • LogP: 0.57260

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